Cas no 2680826-77-9 (tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate)

• Product Name: tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate
• CAS No: 2680826-77-9
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 5625129
• PubChem ID: 165926227
• Update Time: 2025-05-19

tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-bromo-6-fluorophenyl)cyclopropyl]carbamate
• EN300-28295543
• 2680826-77-9
• tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate

• Inchi： 1S/C14H17BrFNO2/c1-13(2,3)19-12(18)17-14(7-8-14)11-9(15)5-4-6-10(11)16/h4-6H,7-8H2,1-3H3,(H,17,18)
• InChI Key： ZHIDPJQQCBHVCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate (CAS No. 2680826-77-9)

The compound tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate (CAS No. 2680826-77-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylcarbamate moiety and the 2-bromo-6-fluorophenyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged, driven by their enhanced metabolic stability and binding affinity in medicinal chemistry. The presence of both bromine and fluorine substituents in tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate positions it as a versatile building block for the development of novel therapeutics. This aligns with the growing trend of halogenated compounds in the design of kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research.

The tert-butyl protecting group in this compound further enhances its utility in multi-step synthetic routes. Protecting groups like tert-butyl carbamate (Boc) are widely used in peptide synthesis and organic transformations due to their stability under various reaction conditions. This makes tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate a critical reagent for researchers exploring peptide mimetics and small molecule libraries, which are frequently searched topics in AI-driven drug discovery platforms.

From a structural perspective, the cyclopropyl ring in this compound introduces significant steric and electronic effects, which can influence the conformational dynamics of derived molecules. This is particularly relevant in the context of conformational restriction strategies, a popular approach in modern drug design to improve potency and selectivity. The compound’s CAS No. 2680826-77-9 is often queried in chemical databases by scientists investigating structure-activity relationships (SAR) and bioisosteric replacements.

Environmental and regulatory considerations also play a role in the compound’s applications. With increasing scrutiny on sustainable chemistry and green synthesis, researchers are exploring efficient catalytic methods to incorporate tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate into eco-friendly workflows. This aligns with broader industry trends, as evidenced by the rising popularity of search terms like green halogenation and catalytic C-H activation in scientific literature.

In summary, tert-butyl N-1-(2-bromo-6-fluorophenyl)cyclopropylcarbamate (CAS No. 2680826-77-9) represents a multifaceted tool for chemists and pharmacologists. Its structural complexity and functional group diversity make it indispensable for cutting-edge research in drug development, agrochemicals, and materials science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative synthetic and medicinal chemistry endeavors.